Cas no 1226455-46-4 (2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one)
2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one
- 2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]-1-pyrrolidin-1-ylethanone
- AKOS024528127
- 1226455-46-4
- F5949-0017
- CHEMBL4968907
- 2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-1-(pyrrolidin-1-yl)ethanone
- 2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one
-
- Inchi: 1S/C13H15N5OS/c19-11(8-18-6-1-2-7-18)10-9-20-13(16-10)17-12-14-4-3-5-15-12/h3-5,9H,1-2,6-8H2,(H,14,15,16,17)
- InChI Key: SYCNYQCBDPXVLK-UHFFFAOYSA-N
- SMILES: C(N1CCCC1)C(=O)C1=CSC(NC2=NC=CC=N2)=N1
Computed Properties
- Exact Mass: 289.09973129g/mol
- Monoisotopic Mass: 289.09973129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 99.2Ų
2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5949-0017-2μmol |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-5μmol |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-10μmol |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-20μmol |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-1mg |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-2mg |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-3mg |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-4mg |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-5mg |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5949-0017-10mg |
2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one |
1226455-46-4 | 10mg |
$118.5 | 2023-09-09 |
2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one
Comprehensive Overview of 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1226455-46-4)
The compound 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1226455-46-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrimidine ring linked to a thiazole moiety via an amino bridge, and further connected to a pyrrolidine-based ketone, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.
In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one scaffold aligns perfectly with this trend, as its heterocyclic components are known to interact selectively with biological targets. This specificity is crucial for minimizing off-target effects, a common concern in drug development. Additionally, the compound's CAS No. 1226455-46-4 is frequently searched in academic and industrial databases, reflecting its relevance in current research.
The synthesis of 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one involves multi-step organic reactions, including condensation and cyclization processes. These methods are well-documented in peer-reviewed journals, making the compound accessible to synthetic chemists. Its molecular weight and solubility properties have also been characterized, providing valuable data for formulation studies. Such details are often sought after by researchers optimizing drug delivery systems, particularly for oral or injectable formulations.
Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern medicine. Preliminary studies suggest that derivatives of 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one may exhibit activity against resistant strains of certain pathogens or cancer cells. This aligns with the broader scientific community's focus on overcoming resistance mechanisms, a topic frequently discussed in conferences and publications.
From a commercial perspective, the demand for CAS No. 1226455-46-4 is expected to rise as more preclinical data becomes available. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to pharmaceutical companies and academic labs. Its patent status and regulatory pathway are also under scrutiny, as these factors influence its market potential. Investors and stakeholders often search for such information to gauge the compound's viability in competitive landscapes.
In conclusion, 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one represents a compelling case study in the intersection of chemistry and biology. Its structural complexity, combined with its therapeutic promise, positions it as a molecule worth watching in the coming years. As research progresses, updates on its mechanism of action, clinical trials, and safety profile will likely dominate scientific discourse, further solidifying its place in the annals of drug discovery.
1226455-46-4 (2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-1-(pyrrolidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)